Cas no 887895-53-6 (3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 887895-53-6
• MF: C₃₀H₂₄N₂O₄
• MW: 476.522567749023
• CID: 6434615
• PubChem ID: 16814399
• Update Time: 2025-07-08

3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• F0666-0345
• N-(3-methoxyphenyl)-3-[[2-(4-phenylphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• 3-(2-([1,1'-biphenyl]-4-yl)acetamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide
• 887895-53-6
• 3-(2-{[1,1'-biphenyl]-4-yl}acetamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide
• AKOS024594229
• 3-(2-([1,1-biphenyl]-4-yl)acetamido)-N-(3-methoxyphenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]-N-(3-methoxyphenyl)-

• Inchi： 1S/C30H24N2O4/c1-35-24-11-7-10-23(19-24)31-30(34)29-28(25-12-5-6-13-26(25)36-29)32-27(33)18-20-14-16-22(17-15-20)21-8-3-2-4-9-21/h2-17,19H,18H2,1H3,(H,31,34)(H,32,33)
• InChI Key： PHNPFLMYWHFKHK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(CC2=CC=C(C3=CC=CC=C3)C=C2)=O)=C1C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 476.17360725g/mol
• Monoisotopic Mass: 476.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide

3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No 887895-53-6, known as 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(3-methoxyphenyl)-1-benzofuran-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzofuran core, a biphenyl moiety, and an acetamido group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The benzofuran ring, a key structural component, has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, the biphenyl group enhances the molecule's ability to interact with biological targets, making it a strong candidate for drug design. Researchers have also explored its potential as an anti-inflammatory agent, with preliminary results indicating significant activity in reducing inflammation in vitro.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The use of advanced synthetic techniques, such as cross-coupling reactions, has enabled chemists to construct the complex architecture of this molecule efficiently. The incorporation of the 3-methoxyphenyl group introduces additional electronic effects, which can modulate the compound's pharmacokinetic properties, making it more suitable for therapeutic applications.

From a structural perspective, the molecule's heterocyclic framework provides a platform for further functionalization. This allows researchers to explore various modifications that could enhance its bioavailability or target specificity. For instance, the introduction of additional substituents on the benzofuran ring could improve its solubility in biological systems or enhance its binding affinity to specific receptors.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several key proteins involved in disease pathways. These findings suggest that it could serve as a lead compound for developing novel therapeutics targeting conditions such as cancer and neurodegenerative diseases.

In terms of applications beyond medicine, this compound has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its ability to act as an electron transport material in organic photovoltaics (OPVs), where its performance could significantly enhance the efficiency of solar cells.

The development of this compound represents a significant milestone in modern organic synthesis. Its intricate structure and versatile functional groups make it a valuable tool for advancing both medicinal and materials research. As ongoing studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in shaping future innovations across multiple disciplines.